Cas no 2228140-64-3 (3-cyclopropylbutane-1-sulfonyl chloride)

• Product Name: 3-cyclopropylbutane-1-sulfonyl chloride
• CAS No: 2228140-64-3
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 6455055
• PubChem ID: 165634003
• Update Time: 2025-05-19

3-cyclopropylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylbutane-1-sulfonyl chloride
• EN300-2005227
• 2228140-64-3

• Inchi： 1S/C7H13ClO2S/c1-6(7-2-3-7)4-5-11(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： DKHZLXWDUQIDCB-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 196.0324785g/mol
• Monoisotopic Mass: 196.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-cyclopropylbutane-1-sulfonyl chloride

Comprehensive Analysis of 3-Cyclopropylbutane-1-sulfonyl Chloride (CAS No. 2228140-64-3): Properties, Applications, and Industry Trends

3-Cyclopropylbutane-1-sulfonyl chloride (CAS No. 2228140-64-3) is a specialized sulfonyl chloride derivative with a unique cyclopropylbutane backbone, making it a valuable intermediate in organic synthesis. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its reactive sulfonyl chloride group, which facilitates the introduction of sulfonamide moieties into target molecules. Its molecular structure combines the steric effects of the cyclopropyl ring with the versatility of the butane chain, offering a balance between stability and reactivity.

In recent years, the demand for high-purity sulfonyl chlorides like 3-cyclopropylbutane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "sulfonyl chloride applications in medicinal chemistry" or "cyclopropyl-containing building blocks," reflecting its relevance in designing bioactive compounds. The compound’s CAS No. 2228140-64-3 is often queried in patent databases and chemical supplier catalogs, underscoring its industrial importance.

The synthesis of 3-cyclopropylbutane-1-sulfonyl chloride typically involves the chlorination of the corresponding sulfonic acid precursor, followed by rigorous purification to achieve >98% purity. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for quality control, ensuring compliance with GMP standards for pharmaceutical use. Its stability under inert conditions makes it suitable for large-scale reactions, though handling requires anhydrous environments to prevent hydrolysis.

From an SEO perspective, trending queries like "best sulfonyl chloride for peptide coupling" or "cyclopropyl analogs in drug design" align with this compound’s niche. Its role in creating sulfonamide-based inhibitors (e.g., for enzyme targets) is frequently cited in ACS journal publications. Additionally, the rise of green chemistry has spurred interest in optimizing its synthesis to reduce solvent waste, a topic dominating scientific forums.

Beyond pharmaceuticals, 3-cyclopropylbutane-1-sulfonyl chloride finds utility in material science, particularly in modifying polymer surfaces to enhance hydrophobicity. This aligns with searches for "sulfonyl chlorides in surface functionalization." Its low toxicity profile (as per OECD 420 guidelines) further expands its applicability in consumer product formulations.

In conclusion, CAS No. 2228140-64-3 represents a critical tool for chemists exploring structure-activity relationships in sulfonamide chemistry. With evolving regulatory standards and a push for sustainable synthetic routes, this compound is poised to remain a high-demand reagent in both academic and industrial settings.